Cas no 158991-19-6 (4H-Furo[2,3-b]pyran-4-one,2,3-dihydro-6-(4-hydroxyphenyl)-2,3,3-trimethyl-, (-)-)

• Product Name: 4H-Furo[2,3-b]pyran-4-one,2,3-dihydro-6-(4-hydroxyphenyl)-2,3,3-trimethyl-, (-)-
• CAS No: 158991-19-6
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 187220
• PubChem ID: 197685
• Update Time: 2025-04-19

4H-Furo[2,3-b]pyran-4-one,2,3-dihydro-6-(4-hydroxyphenyl)-2,3,3-trimethyl-, (-)- Chemical and Physical Properties

Names and Identifiers

• 4H-Furo[2,3-b]pyran-4-one,2,3-dihydro-6-(4-hydroxyphenyl)-2,3,3-trimethyl-, (-)-
• 6-(4-hydroxyphenyl)-2,3,3-trimethyl-2H-furo[2,3-b]pyran-4-one
• 4H-Furo(2,3-b)pyran-4-one, 2,3-dihydro-6-(4-hydroxyphenyl)-2,3,3-trimethyl-
• 6-(4-hydroxyphenyl)-2,3,3-trimethyl-2,3-dihydro-4H-furo[2,3-b]pyran-4-one
• Hyperbrasilone
• DTXSID10936028
• 158991-19-6

• Inchi： 1S/C16H16O4/c1-9-16(2,3)14-12(18)8-13(20-15(14)19-9)10-4-6-11(17)7-5-10/h4-9,17H,1-3H3
• InChI Key： ICMYLWYQIYMIFN-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C=C(C3C=CC(=CC=3)O)O2)=O)C(C)(C)C1C

Computed Properties

• Exact Mass: 272.105
• Monoisotopic Mass: 272.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 472.4°Cat760mmHg
• Flash Point: 178.2°C
• Refractive Index: 1.613

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrans Furopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrans